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Cat. No.: B1250568

Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Chlorobenzo[f]isoquinoline,

also known by its CAS number 32081-28-0 and as the research compound CBIQ. This

document delves into the core chemical and physical properties, proposes a plausible synthetic

pathway, and explores the reactivity of this potent heterocyclic compound. A significant focus is

placed on its emerging role in drug discovery, particularly as a dual activator of the Cystic

Fibrosis Transmembrane Conductance Regulator (CFTR) and the intermediate-conductance

calcium-sensitive potassium channel (KCNN4). This guide is intended to be a valuable

resource for researchers in medicinal chemistry, pharmacology, and drug development,

providing both foundational knowledge and actionable insights.

Introduction and Core Properties
4-Chlorobenzo[f]isoquinoline is a polycyclic aromatic hydrocarbon belonging to the aza-

aromatic class of compounds. Its structure consists of a benzo[f]isoquinoline core with a
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chlorine atom substituted at the 4-position. This substitution pattern imparts unique electronic

and steric properties that are crucial to its biological activity.

Chemical and Physical Data
A summary of the key physicochemical properties of 4-Chlorobenzo[f]isoquinoline is

presented in the table below. This data is essential for its handling, formulation, and analytical

characterization.

Property Value Source

CAS Number 32081-28-0 [PubChem]

Molecular Formula C₁₃H₈ClN [PubChem]

Molecular Weight 213.66 g/mol [PubChem]

IUPAC Name 4-chlorobenzo[f]isoquinoline [PubChem]

Synonyms
CBIQ, 4-

Chlorobenzo(f)isoquinoline
[PubChem]

Appearance
Expected to be a solid at room

temperature
General Knowledge

Solubility
Soluble in organic solvents

such as DMSO
[AbMole BioScience][1]

Safety and Handling
4-Chlorobenzo[f]isoquinoline is classified with several hazard statements, indicating that it

should be handled with appropriate personal protective equipment (PPE) in a well-ventilated

laboratory setting. Key GHS hazard statements include:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.
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H335: May cause respiratory irritation.

Researchers should consult the full Safety Data Sheet (SDS) from their supplier before

handling this compound.

Synthesis and Reaction Chemistry
While a specific, published synthetic route for 4-Chlorobenzo[f]isoquinoline is not readily

available in the reviewed literature, a plausible and efficient synthesis can be proposed based

on established methods for constructing the isoquinoline core, such as the Bischler-Napieralski

or Pictet-Spengler reactions.[2][3] A modified Bischler-Napieralski approach is a strong

candidate for its preparation.

Proposed Synthetic Pathway: A Modified Bischler-
Napieralski Approach
The Bischler-Napieralski reaction involves the cyclization of a β-arylethylamide in the presence

of a dehydrating agent, typically a Lewis acid like phosphorus oxychloride (POCl₃) or

phosphorus pentoxide (P₂O₅), to form a 3,4-dihydroisoquinoline, which can then be

aromatized.[2][3][4]

Step 1: Amide Formation Step 2: Cyclization (Bischler-Napieralski) Step 3: Aromatization

Naphthalen-1-amine N-(naphthalen-1-yl)-3-chloropropanamide

Acylation with
3-chloropropionyl chloride 4-Chloro-5,6-dihydrobenzo[f]isoquinolinePOCl3, heat 4-Chlorobenzo[f]isoquinoline

(CBIQ)
Pd/C, heat

Click to download full resolution via product page

Caption: Proposed Bischler-Napieralski synthesis of 4-Chlorobenzo[f]isoquinoline.

Experimental Protocol (Hypothetical):

Amide Formation: Naphthalen-1-amine is acylated with 3-chloropropionyl chloride in the

presence of a non-nucleophilic base (e.g., triethylamine or pyridine) in an inert solvent like

dichloromethane (DCM) or tetrahydrofuran (THF) at 0 °C to room temperature. The reaction
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progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction

mixture is worked up with an aqueous wash to remove the base hydrochloride salt, and the

organic layer is dried and concentrated to yield N-(naphthalen-1-yl)-3-chloropropanamide.

Cyclization: The resulting amide is dissolved in a high-boiling solvent such as toluene or

xylene, and phosphorus oxychloride (POCl₃) is added. The mixture is heated to reflux to

effect the intramolecular electrophilic aromatic substitution (cyclization). This step forms the

4-chloro-5,6-dihydrobenzo[f]isoquinoline intermediate.

Aromatization: The crude dihydro intermediate is then subjected to dehydrogenation. This

can be achieved by heating with a catalyst such as palladium on carbon (Pd/C) in a suitable

high-boiling solvent to yield the final product, 4-Chlorobenzo[f]isoquinoline.

Chemical Reactivity
The reactivity of 4-Chlorobenzo[f]isoquinoline is dictated by the interplay of the electron-

withdrawing effect of the nitrogen atom and the chlorine substituent, as well as the extended π-

system of the benzo[f]isoquinoline core.

Nucleophilic Aromatic Substitution (SₙAr): The chlorine atom at the 4-position is activated

towards nucleophilic aromatic substitution. The electron-withdrawing nature of the adjacent

nitrogen atom stabilizes the Meisenheimer-like intermediate formed during the attack of a

nucleophile.[5][6][7] This allows for the introduction of various functional groups at this

position, making it a valuable handle for generating derivatives with modified biological

activities. Common nucleophiles for such reactions include amines, alkoxides, and thiols.

Electrophilic Aromatic Substitution (SEAr): Electrophilic substitution reactions on the

isoquinoline ring system generally occur on the benzene ring, which is more electron-rich

than the pyridine ring.[8][9][10] For benzo[f]isoquinoline, electrophilic attack is predicted to

favor the positions on the naphthalene moiety that are not part of the isoquinoline core,

specifically positions that allow for the formation of the most stable cationic intermediates.

The presence of the chloro group will have a deactivating effect on the pyridine ring.
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Caption: Reactivity profile of 4-Chlorobenzo[f]isoquinoline.

Applications in Drug Discovery: A Dual Ion Channel
Modulator
The primary interest in 4-Chlorobenzo[f]isoquinoline for drug development stems from its

activity as a potent small molecule modulator of specific ion channels. It has been identified as

a dual activator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride

channel and the KCNN4 (also known as KCa3.1 or IKCa1) intermediate-conductance calcium-

sensitive potassium channel.[2][11]

Mechanism of Action in Cystic Fibrosis
Cystic Fibrosis (CF) is a genetic disorder caused by mutations in the CFTR gene, leading to a

dysfunctional CFTR protein. This results in defective ion transport across epithelial cell

membranes, leading to thick, sticky mucus in various organs, particularly the lungs.

CBIQ has shown significant promise in this area due to its ability to:

Activate Wild-Type CFTR: It increases the open probability of the CFTR channel, promoting

chloride ion secretion.[11]

Activate ΔF508-CFTR: Crucially, CBIQ is also an activator of the ΔF508-CFTR mutant, the

most common mutation in CF patients.[2] This property is not shared by other similar
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benzoquinolines and makes CBIQ a valuable scaffold for the development of new CF

therapies.[2]

Activate KCNN4: CBIQ also activates the basolateral KCNN4 potassium channels.[2][11]

The efflux of potassium ions through these channels hyperpolarizes the cell membrane,

which in turn increases the electrochemical driving force for chloride to exit through the

apical CFTR channels. This synergistic action enhances overall anion secretion.

Apical Membrane

Basolateral Membrane

CFTR Channel
(ΔF508 mutant)

Increased Cl⁻ Secretion

Mediates

KCNN4 Channel K⁺ Efflux

CBIQ

Activates

Activates

Membrane
Hyperpolarization

Enhances Driving Force

Click to download full resolution via product page

Caption: Dual activation mechanism of CBIQ on epithelial ion channels.

Studies on Calu-3 human airway epithelial cells have demonstrated that CBIQ causes a

sustained, reversible, and repeatable increase in short-circuit current (a measure of ion

transport) with an EC₅₀ of 4.0 μM.[11] This dual-action mechanism makes CBIQ a highly

attractive lead compound for the development of new therapeutics for cystic fibrosis.

Analytical Characterization
A comprehensive analytical characterization is essential for confirming the identity and purity of

4-Chlorobenzo[f]isoquinoline. While experimental spectra for this specific compound are not

widely published, the expected spectral data can be predicted based on its structure and data

from analogous compounds.

Predicted Spectroscopic Data
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Technique Predicted Features

¹H NMR

Aromatic region (approx. 7.5-9.5 ppm): Multiple

signals (doublets, triplets, multiplets)

corresponding to the protons on the

benzo[f]isoquinoline core. The exact chemical

shifts and coupling constants would require

computational modeling or experimental

verification. Protons adjacent to the nitrogen and

in sterically hindered positions would be shifted

downfield.

¹³C NMR

Aromatic region (approx. 120-155 ppm): Signals

for all 13 carbon atoms. The carbon atom

attached to the chlorine (C-4) would be

significantly shifted. Quaternary carbons would

have distinct chemical shifts.

Mass Spectrometry (EI)

Molecular ion peak (M⁺) at m/z 213 and an

isotopic peak (M+2) at m/z 215 with an

approximate intensity ratio of 3:1, characteristic

of a monochlorinated compound. Fragmentation

would likely involve the loss of Cl, HCN, and

other small neutral molecules.

Infrared (IR) Spectroscopy

C=C and C=N stretching vibrations in the 1500-

1650 cm⁻¹ region. C-H stretching of the

aromatic rings above 3000 cm⁻¹. A C-Cl

stretching vibration would be expected in the

fingerprint region (typically below 800 cm⁻¹).

Conclusion and Future Directions
4-Chlorobenzo[f]isoquinoline (CBIQ) is a heterocyclic compound of significant interest due to

its unique biological activity as a dual activator of the CFTR and KCNN4 ion channels. Its ability

to activate the common ΔF508-CFTR mutant positions it as a valuable scaffold for the

development of novel therapeutics for cystic fibrosis. The proposed synthetic route via a

modified Bischler-Napieralski reaction offers a viable path for its preparation and for the
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synthesis of analogues. The reactivity of the 4-chloro position provides a key site for chemical

modification to optimize potency, selectivity, and pharmacokinetic properties. Future research

should focus on elucidating a definitive, high-yield synthesis, conducting detailed structure-

activity relationship (SAR) studies, and further exploring its therapeutic potential in preclinical

models of cystic fibrosis and other diseases involving ion channel dysfunction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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